Cas no 1437052-61-3 (1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)ethanone)

1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)ethanone structure
1437052-61-3 structure
Product Name:1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)ethanone
CAS No:1437052-61-3
MF:C11H13BO3
MW:204.030123472214
CID:2103278
Update Time:2023-11-19

1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)Ethanone
    • YWJMOPOMKAGPGG-UHFFFAOYSA-N
    • 1-(1-hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)ethanone
    • 1-(1-Hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)ethan-1-one
    • 1-(1-hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]-oxaborol-6-yl)ethanone
    • CID 86685489
    • Ethanone, 1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)-
    • 1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)ethanone
    • Inchi: 1S/C11H13BO3/c1-7(13)8-4-5-9-10(6-8)12(14)15-11(9,2)3/h4-6,14H,1-3H3
    • InChI Key: YWJMOPOMKAGPGG-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C(C)=O)C=CC=2C1(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 340.1±52.0 °C(Predicted)
  • pka: 7.13±0.40(Predicted)

1-(1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)ethanone Related Literature

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